Cas no 344326-33-6 (2-cyclopentene-1-carboxylicacid,4-amino-)

• Product Name: 2-cyclopentene-1-carboxylicacid,4-amino-
• CAS No: 344326-33-6
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 919149
• PubChem ID: 10171262
• Update Time: 2025-08-05

2-cyclopentene-1-carboxylicacid,4-amino- Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentene-1-carboxylicacid,4-amino-
• 4-amino-1-cyclopent-2-enecarboxylic acid
• BDBM50082744
• 4-azanylcyclopent-2-ene-1-carboxylic acid
• 4-aminocyclopent-2-enecarboxylicacid
• (-)-(1S,4R)-4-Aminocyclopent-2-enecarboxylic acid
• 102579-72-6
• BCP32695
• 2-Cyclopentene-1-carboxylic acid, 4-amino-
• DB-229028
• 4-aminocyclopent-2-enecarboxylic acid
• SCHEMBL992020
• EN300-97614
• 344326-33-6
• 168471-40-7
• A810975
• SB17722
• (1S,4R)-4-Aminocyclopent-2-ene carboxylic acid
• 4-Amino-cyclopent-2-enecarboxylic acid
• AKOS006279931
• CEA57971
• 4-aminocyclopent-2-ene-1-carboxylic Acid
• CHEMBL358450
• 4-amino-2-cyclopentene-1-carboxylic acid
• trans-4-Aminocyclopent-2-enecarboxylic acid
• MB00931

• Inchi： 1S/C6H9NO2/c7-5-2-1-4(3-5)6(8)9/h1-2,4-5H,3,7H2,(H,8,9)
• InChI Key： VTCHZFWYUPZZKL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C1)N)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-cyclopentene-1-carboxylicacid,4-amino-

2-Cyclopentene-1-Carboxylic Acid, 4-Amino

2-Cyclopentene-1-carboxylic acid, 4-amino (CAS No: 344326-33-6) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a cyclopentene ring with an amino group at the 4-position and a carboxylic acid group at the 1-position, has garnered attention due to its potential applications in drug design, polymer synthesis, and advanced materials. The compound's structure allows for versatile functionalization, making it a valuable building block in modern chemical research.

The cyclopentene ring in this compound is a five-membered unsaturated hydrocarbon ring, which contributes to its stability and reactivity. The amino group (-NH2) at the 4-position introduces nucleophilic properties, enabling participation in various condensation reactions such as amidation and reductive amination. Meanwhile, the carboxylic acid group (-COOH) at the 1-position provides acidic characteristics, facilitating esterification and other acid-catalyzed reactions. These functional groups make 2-cyclopentene-1-carboxylic acid, 4-amino a versatile molecule with wide-ranging applications.

Recent studies have explored the use of 2-cyclopentene-1-carboxylic acid, 4-amino in the development of novel pharmaceutical agents. Researchers have investigated its potential as a precursor for bioactive compounds targeting specific therapeutic areas such as cancer treatment and neurodegenerative diseases. The compound's ability to undergo various transformations has been leveraged to synthesize derivatives with enhanced pharmacokinetic profiles and improved bioavailability.

In addition to its role in drug discovery, 2-cyclopentene-1-carboxylic acid, 4-amino has been utilized in polymer chemistry. Its functional groups enable the formation of polyamides and polyesters with tailored mechanical and thermal properties. These polymers have shown promise in applications ranging from biodegradable packaging materials to high-performance fibers for industrial use.

From a synthetic perspective, the preparation of 2-cyclopentene-1-carboxylic acid, 4-amino involves multi-step processes that highlight modern organic synthesis techniques. Key methods include cycloaddition reactions, hydroxylation followed by oxidation to introduce the carboxylic acid group, and subsequent amino group introduction via reductive amination or other nucleophilic substitution strategies. These methods underscore the importance of stereocontrol and regioselectivity in achieving high-purity products.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2-cyclopentene-1-carboxylic acid, 4-amino, providing insights into its reactivity and potential interactions with biological systems. Density functional theory (DFT) calculations have revealed that the compound exhibits favorable electronic transitions that could be harnessed in optoelectronic materials or sensors.

In conclusion, 2-cyclopentene-1-carboxylic acid, 4-amino (CAS No: 344326-33-6) stands as a testament to the ingenuity of modern chemical synthesis and its applications across diverse fields. With ongoing research uncovering new avenues for its utilization, this compound is poised to play an increasingly significant role in both academic and industrial settings.